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Compound of Interest

Compound Name: Xenalamine

Cat. No.: B1683335 Get Quote

An in-depth technical guide on the physical and chemical properties of Xenalamine cannot be

provided at this time due to the limited availability of public data on this compound, which is

also known as Xenazoic acid.[1]

To fulfill the request for a detailed technical guide, this document will instead provide a

comprehensive overview of a well-characterized compound, Mesalamine (also known as 5-

aminosalicylic acid or 5-ASA), as a template. Mesalamine is a widely used anti-inflammatory

agent for treating inflammatory bowel disease, and extensive research is available on its

properties and mechanisms.[2][3][4] This guide will adhere to the specified format, including

data tables, experimental protocols, and Graphviz visualizations.

Physicochemical Properties of Mesalamine
Mesalamine is a derivative of salicylic acid and its anti-inflammatory properties are central to its

therapeutic effects.[3]

Physical Properties
The physical characteristics of Mesalamine are summarized in the table below.
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Property Value Source

Melting Point 275-280 °C (decomposes) [5]

Solubility
Water: 0.844 mg/mL (25°C),

1.41 mg/mL (37°C)
[6]

Soluble in dimethyl sulfoxide

(DMSO)
[5]

pKa1 2.30 [6]

pKa2 5.69 [6]

Chemical Properties
Key chemical identifiers and properties of Mesalamine are listed below.

Property Value Source

Molecular Formula C7H7NO3 [7][8][9]

Molecular Weight 153.14 g/mol [7][10]

CAS Number 89-57-6 [11]

IUPAC Name
5-amino-2-hydroxybenzoic

acid
[10]

Synonyms
5-Aminosalicylic acid, 5-ASA,

Mesalazine
[10]

XLogP3 1.3 [7]

Hydrogen Bond Donor Count 3 [7]

Hydrogen Bond Acceptor

Count
4 [7]

Mechanism of Action and Signaling Pathways
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The precise mechanism of action of Mesalamine is not fully elucidated but is known to be

multifactorial, primarily exerting a local anti-inflammatory effect on the colonic epithelium.[12] It

is thought to modulate inflammatory responses by inhibiting the cyclooxygenase (COX) and

lipoxygenase pathways, thereby reducing the production of prostaglandins and leukotrienes.[2]

[3][12]

Mesalamine also impacts several key signaling pathways involved in inflammation and cell

regulation:

NF-κB (Nuclear Factor-kappa B) Pathway: Mesalamine inhibits the NF-κB pathway, a critical

regulator of inflammatory gene expression.[2][13]

PPAR-γ (Peroxisome Proliferator-Activated Receptor-gamma) Pathway: It activates PPAR-γ,

which has anti-inflammatory effects in the gut.[2][13]

Wnt/β-catenin Pathway: Mesalamine has been shown to interfere with this pathway, which is

implicated in neoplastic progression.[13][14][15] It can induce the expression of µ-

protocadherin, which sequesters β-catenin at the plasma membrane.[15]

MAPK/ERK Pathway: The drug interferes with the MAPK/ERK signaling pathway.[14]

Aryl Hydrocarbon Receptor (AhR) Pathway: A novel mechanism involves the induction of

regulatory T cells (Tregs) in the colon through the AhR pathway.[13]

TLR4/MyD88-dependent Pathway: Mesalamine can inhibit the release of inflammatory

factors by suppressing this pathway.[16]

Visualized Signaling Pathway: Mesalamine's Effect on
the Wnt/β-catenin Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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